2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H15FN4OS/c18-13-8-4-5-9-14(13)19-16(23)11-24-17-20-15(21-22-17)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,23)(H,20,21,22)
• InChI Key: UOEAXWMPUGYOED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=NN2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide is a chemical compound that has received significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its antimicrobial and antifungal activities by inhibiting the synthesis of ergosterol, which is an essential component of fungal cell membranes. It has also been suggested that this compound exhibits its antitumor activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide has been shown to exhibit significant biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit significant antitumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide in lab experiments include its significant antimicrobial, antifungal, and antitumor activities. This compound has also been shown to exhibit anti-inflammatory and analgesic activities. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects. Therefore, careful consideration should be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for the study of 2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide. One potential direction is the investigation of this compound's potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the investigation of this compound's potential use in the treatment of viral infections. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound in lab experiments.

Synthesis Methods

The synthesis of 2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 2-fluoroacetophenone with benzyl azide to form 2-(benzyl)-2-fluoroacetophenone. This intermediate is then reacted with thiosemicarbazide to form 2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide. Other methods involve the use of different reagents and reaction conditions to obtain the desired product.

Scientific Research Applications

2-[(5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-fluorophenyl)acetamide has been studied extensively for its potential applications in various areas of scientific research. This compound has been shown to exhibit significant antimicrobial, antifungal, and antitumor activities. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.